Cas no 867-55-0 (Lithium lactate)

• Product name: Lithium lactate
• CAS No: 867-55-0
• MF: C₃H₆LiO₃
• MW: 97.0189414024353
• MDL: MFCD00065399
• CID: 83150
• PubChem ID: 24882238

Lithium lactate Chemical and Physical Properties

Names and Identifiers

• Lithium 2-hydroxypropanoate
• DL-Lactic acid,lithium salt
• Lacticacidlithiumsalt
• Lithium Lactate
• DL-LACTIC ACID
• DL-LITHIUM LACTATE
• Lactic acid
• LACTIC ACID, LITHIUM SALT,EXTRA PURE
• LITHIUM IACTATE
• LITHIUM LACTATE, REAGENT
• lithium(1+) ion lactate
• 2-hydroxy-propanoic aci monolithium salt
• Propanoic acid,2-hydroxy-,monolithium salt
• Lactic acid monolithium salt
• 2-Hydroxy-propanoic acid monolithium salt (9CI)
• Lithium 2-hydroxypropionate
• Lithium DL-lactate
• Lithium alpha-hydroxypropionate
• lactic acid, lithium salt
• lithiumlactate
• DL-Lactic acid lithium salt
• Propanoic acid, 2-hydroxy-, monolithium salt
• Propanoic acid, 2-hydroxy-, lithium salt (1:1)
• L-(+)-Lactic acid lithium salt
• Lithium (S)-lactate
• Lactic acid, lithium salt, 99%, extra pure
• Lithium lactate, 95%
• C3H5LiO3
• KSC492A7R
• GKQWYZBANWAFMQ-UHFFFAOYSA-M
• 2-Hydroxypropanoic acid lithium salt
• EINEC
• Lactic acid, monolithium salt (8CI)
• Lithium lactate (6CI, 7CI)
• Propanoic acid, 2-hydroxy-, monolithium salt (9CI)
• Lithium α-hydroxypropionate
• LITHIUM(1+) LACTATE
• EINECS 248-692-5
• DL-Lactic acid pound notlithium salt
• Lactic acid lithium salt
• AKOS015902834
• lithium;2-hydroxypropanoate
• DTXSID00883597
• DL-Lactic acid lithium salt, ~98%
• Sarcolactic acid lithium salt
• 867-55-0
• E76197
• NS00084177
• EINECS 212-761-8
• MFCD00065399
• HY-W010625
• CS-W011341
• AKOS015837560
• Propanoic acid,2-hydroxy-,lithium salt(1:1)
• J-010493
• NS00079629
• 16891-53-5
• Lithium lactate

• MDL： MFCD00065399
• Inchi： 1S/C3H6O3.Li/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);
• InChI Key： MCPIIUKZBQXOSD-UHFFFAOYSA-N
• SMILES： [Li].O=C(C(C)O)O

Computed Properties

• Exact Mass: 96.03990
• Monoisotopic Mass: 96.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 63.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 60.4
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.0391
• Melting Point: >300 °C (lit.)
• Boiling Point: 227.6°C at 760 mmHg
• Flash Point: 109.9°C
• Solubility: H2O: 0.1 g/mL, clear
• PSA: 60.36000
• LogP: -1.88290
• Solubility: H2O: 0.1 g/mL,

Lithium lactate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：3203
• WGK Germany：2
• Hazard Category Code： 33-36/37/38-23/24/25
• Safety Instruction： S22; S24/25; S45; S36/37/39; S26
• RTECS：OJ6311000
• Hazardous Material Identification：
• HazardClass：4.2
• Risk Phrases：R33
• PackingGroup：I
• Safety Term：4.2
• Storage Condition：2-8°C
• Packing Group：I

Lithium lactate Customs Data

• HS CODE：2918110000
• Customs Data：

  China Customs Code:

  2918110000

  Overview:

  2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Lithium lactate

Lithium Lactate: A Comprehensive Overview

Lithium lactate, also known as lithium(1+) lactate, is a chemical compound with the CAS number 867-55-0. It is a salt composed of lithium ions and lactate ions, making it a versatile compound with applications across various industries. The molecular formula of lithium lactate is C6H11LiO3, and its molecular weight is approximately 148.09 g/mol. This compound is widely recognized for its role in pharmaceuticals, food additives, and industrial applications.

The production of lithium lactate typically involves the neutralization of lactic acid with lithium hydroxide. This process yields a white crystalline powder that is soluble in water and ethanol. The physical properties of lithium lactate, such as its solubility and stability, make it an ideal ingredient in various formulations. Recent studies have highlighted its potential as a buffering agent in pharmaceuticals, where it helps maintain the pH balance of formulations, ensuring their stability and efficacy.

In the food industry, lithium lactate is often used as a flavor enhancer and preservative. Its ability to inhibit microbial growth makes it a valuable additive in processed foods, extending shelf life without compromising taste. Moreover, lithium lactate has been explored for its role in sports nutrition, where it is believed to enhance endurance and reduce muscle fatigue during intense physical activity. This application has gained traction in recent years, with several studies supporting its ergogenic effects.

From an environmental perspective, the synthesis and application of lithium lactate have been scrutinized for their sustainability. Researchers are increasingly focusing on developing eco-friendly production methods that minimize waste and energy consumption. For instance, the use of renewable resources for lactic acid production has emerged as a promising avenue to reduce the carbon footprint associated with lithium lactate manufacturing.

The medical community has also taken interest in the potential therapeutic benefits of lithium lactate. Recent clinical trials suggest that it may play a role in managing metabolic disorders by influencing cellular energy metabolism. This research underscores the need for further investigation into its pharmacokinetics and bioavailability to unlock its full therapeutic potential.

In conclusion, lithium lactate stands out as a multifaceted compound with applications spanning pharmaceuticals, food additives, and industrial processes. Its unique chemical properties and versatility continue to drive innovation across these sectors. As research advances, particularly in areas such as sustainability and therapeutic applications, the significance of this compound is expected to grow even further.